4-(2-Fluoro-3-methoxyphenyl)nicotinic acid, 95%

• IUPAC Name: 4-(2-fluoro-3-methoxyphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H10FNO3/c1-18-11-4-2-3-9(12(11)14)8-5-6-15-7-10(8)13(16)17/h2-7H,1H3,(H,16,17)
• InChI Key: JLTQKCALORSVJP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1F)C2=C(C=NC=C2)C(=O)O
• Molecular Formula: C13H10FNO3
• DSSTOX Substance ID: DTXSID60692561
• Molecular Weight: 247.22 g/mol
• CAS RN: 1261912-22-4

Description

4-(2-Fluoro-3-methoxyphenyl)nicotinic acid (or FMPA) is an organic compound of the nicotinic acid family, which is used as a reagent in scientific research and experiments. FMPA is a synthetic compound that is relatively new to the scientific community, yet has already demonstrated its potential to be used in a variety of applications.

Scientific Research Applications

FMPA has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of various compounds, including N-alkyl-2-fluoro-3-methoxyphenylnicotinamides and N-alkyl-2-fluoro-3-methoxyphenylnicotinic acids. It has also been used in the synthesis of various pharmaceuticals, such as anti-inflammatory drugs and anti-cancer drugs. Additionally, FMPA has been used in the synthesis of various biologically active compounds, including those with anti-bacterial and anti-fungal properties.

Mechanism of Action

The mechanism of action of FMPA is not yet fully understood, however it is believed to interact with the nicotinic acid receptor in the body. This receptor is involved in various physiological processes, including the regulation of metabolism, inflammation, and nerve impulse transmission. It is believed that FMPA binds to the receptor and activates it, leading to the various effects of the compound.
Biochemical and Physiological Effects
FMPA has been shown to have various biochemical and physiological effects. In animal studies, FMPA has been shown to reduce inflammation, improve metabolic function, and reduce blood sugar levels. Additionally, FMPA has been shown to have anti-bacterial and anti-fungal properties, as well as anti-cancer properties.

Advantages and Limitations for Lab Experiments

The main advantage of using FMPA in laboratory experiments is its cost-effectiveness. It is relatively inexpensive to synthesize, and its two-step synthesis method is relatively simple. Additionally, FMPA has a wide range of applications, making it a versatile reagent for research laboratories. One limitation of FMPA is that its mechanism of action is not yet fully understood, which may limit its use in certain applications.

Future Directions

There are a number of potential future directions for FMPA. One potential direction is the further exploration of its mechanism of action, which may lead to the development of new pharmaceuticals and biologically active compounds. Additionally, further research into the biochemical and physiological effects of FMPA may lead to the development of new treatments for various conditions. Furthermore, FMPA may be used in the synthesis of new materials, such as polymers and nanomaterials. Finally, FMPA may be used in the development of new analytical techniques, such as mass spectrometry and nuclear magnetic resonance spectroscopy.

Synthesis Methods

FMPA can be synthesized using a two-step reaction. The first step involves the reaction of 2-fluoro-3-methoxybenzaldehyde with sodium nitrite to form 2-fluoro-3-methoxyphenyl-2-nitrosobenzoic acid. The second step involves the reduction of the nitrosobenzoic acid with sodium borohydride to form FMPA. This synthesis method is relatively simple and cost-effective, making it a popular choice for research laboratories.